[1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol

• IUPAC Name: [1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C19H24ClN3O/c20-17-8-9-18(22-21-17)23-13-11-19(15-24,12-14-23)10-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-9,24H,4,7,10-15H2
• InChI Key: PXFSXNJTVJZWFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCCC2=CC=CC=C2)CO)C3=NN=C(C=C3)Cl
• Molecular Formula: C19H24ClN3O
• Molecular Weight: 345.9 g/mol

Description

[1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol is a chemical compound that has attracted significant attention in scientific research due to its potential for use as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of [1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol is not fully understood. However, it is believed to exert its therapeutic effects through modulation of the GABAergic and serotonergic systems in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been demonstrated to decrease levels of inflammatory cytokines in animal models, as well as reduce pain and anxiety-like behaviors. Additionally, it has been shown to increase the levels of serotonin and GABA in the brain, which may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of [1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol is its potential for use in the treatment of various disorders. However, there are also limitations to its use in lab experiments. For example, the compound may have low solubility in certain solvents, which can make it difficult to work with in the lab. Additionally, more research is needed to fully understand the potential side effects of the compound.

Future Directions

There are several future directions for research on [1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol. One area of interest is its potential use in the treatment of depression and anxiety disorders. Additionally, more research is needed to fully understand the mechanism of action of the compound, as well as its potential side effects. Other future directions may include investigating the compound's potential for use in other therapeutic areas, such as neuropathic pain.

Synthesis Methods

The synthesis of [1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol involves the reaction of 6-chloropyridazine-3-carbaldehyde with 4-(3-phenylpropyl)piperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is this compound, which can be purified by column chromatography.

Scientific Research Applications

[1-(6-chloropyridazin-3-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol has been studied for its potential as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of depression, anxiety disorders, and neuropathic pain.